Cas no 2138560-52-6 (4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine)
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-chloro-N,6-dimethyl-N-(1-methylethyl)-
- 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine
-
- Inchi: 1S/C9H14ClN3/c1-6(2)13(4)9-11-7(3)5-8(10)12-9/h5-6H,1-4H3
- InChI Key: KAUYTFUEVYGORL-UHFFFAOYSA-N
- SMILES: C1(N(C)C(C)C)=NC(C)=CC(Cl)=N1
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM441826-250mg |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95%+ | 250mg |
$353 | 2024-07-18 | |
| Chemenu | CM441826-500mg |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95%+ | 500mg |
$648 | 2024-07-18 | |
| Chemenu | CM441826-1g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95%+ | 1g |
$822 | 2024-07-18 | |
| Enamine | EN300-1081978-0.05g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 0.05g |
$174.0 | 2023-10-28 | |
| Enamine | EN300-1081978-0.1g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 0.1g |
$257.0 | 2023-10-28 | |
| Enamine | EN300-1081978-0.25g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 0.25g |
$367.0 | 2023-10-28 | |
| Enamine | EN300-1081978-0.5g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 0.5g |
$579.0 | 2023-10-28 | |
| Enamine | EN300-1081978-1.0g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 1g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-1081978-2.5g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1081978-5.0g |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine |
2138560-52-6 | 95% | 5g |
$2152.0 | 2023-06-10 |
4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine
4-Chloro-N,6-Dimethyl-N-(Propan-2-yl)pyrimidin-2-amine (CAS No. 2138560-52-6): A Comprehensive Overview
4-Chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine (CAS No. 2138560-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMPA, is a member of the pyrimidine family and has been extensively studied for its potential therapeutic applications. This article provides a detailed overview of the chemical structure, synthesis, biological activity, and current research trends associated with 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine.
Chemical Structure and Synthesis: The molecular formula of 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine is C11H17ClN3, with a molecular weight of 230.73 g/mol. The compound features a pyrimidine core with substituents including a chlorine atom at the 4-position, two methyl groups at the 6-position, and an isopropyl group attached to the nitrogen at the 2-position. The synthesis of CMPA typically involves multi-step reactions, starting from readily available starting materials such as 4-chloropyrimidine and appropriate amine derivatives. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.
Biological Activity: One of the key areas of interest in the study of 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine is its biological activity. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that CMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. Additionally, in vivo studies using animal models have indicated that CMPA can significantly reduce pain and inflammation in conditions such as arthritis and neuropathic pain.
Mechanism of Action: The mechanism by which 4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine exerts its biological effects is not yet fully understood. However, recent studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-kB) signaling, a key regulator of inflammatory responses. Another potential mechanism involves the interaction with specific G protein-coupled receptors (GPCRs), which are known to play a role in pain sensation and inflammation.
Clinical Applications: The therapeutic potential of CMPA has led to its evaluation in various preclinical and clinical settings. Early clinical trials have shown promising results in treating chronic pain conditions, with patients reporting significant reductions in pain intensity and improved quality of life. Furthermore, ongoing research is exploring the use of CMPA in combination with other drugs to enhance its therapeutic efficacy and reduce side effects.
Safety and Toxicology: strong: Despite its promising therapeutic profile, the safety and toxicology of < strong >4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-am ine strong > must be thoroughly evaluated before it can be approved for widespread use. Preclinical studies have indicated that this compound has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety in humans. p > < p >< strong >Current Research Trends: strong > The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of < strong >4-chloro-N , 6-dimethyl - N - ( propan - 2 - yl ) pyrimidin - 2 - amine strong > . Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce dosing frequency . Additionally , efforts are being made to develop novel delivery systems , such as nanoparticles , to enhance its therapeutic efficacy . These advancements hold great promise for expanding the clinical utility of this compound . p > < p >< strong >Conclusion: strong > In summary , < strong >4-chloro - N , 6-dimethyl - N - ( propan - 2 - yl ) pyrimidin - 2 - amine strong > ( CAS No . 2138560 - 52 - 6 ) is a promising compound with significant potential in the treatment of inflammatory and pain conditions . Its unique chemical structure , combined with its favorable biological activity , makes it an attractive candidate for further development . As research continues to advance , it is likely that this compound will play an increasingly important role in pharmaceutical innovation . p > article > response >
2138560-52-6 (4-chloro-N,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)